Cas no 1026355-57-6 (Methyl 2-bromo-5-(trifluoromethyl)benzoate)
1026355-57-6 structure
Product Name:Methyl 2-bromo-5-(trifluoromethyl)benzoate
CAS No:1026355-57-6
MF:C9H6BrF3O2
MW:283.041952610016
MDL:MFCD09999461
CID:1026307
PubChem ID:10869779
Update Time:2025-04-20
Methyl 2-bromo-5-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-5-(trifluoromethyl)benzoate
- 2-Bromo-5-(trifluoromethyl)benzoic acid methyl ester
- AK-61388
- ANW-63917
- CTK8C0032
- KB-255678
- MolPort-008-145-899
- AMY28599
- MFCD09999461
- 1026355-57-6
- AKOS016003886
- CS-16461
- D75912
- SCHEMBL15561128
- Methyl2-bromo-5-(trifluoromethyl)benzoate
- SY317173
- Benzoic acid, 2-bromo-5-(trifluoromethyl)-, methyl ester
- DTXSID10446571
- DB-370737
- CS-0097707
- A896744
-
- MDL： MFCD09999461
- Inchi： 1S/C9H6BrF3O2/c1-15-8(14)6-4-5(9(11,12)13)2-3-7(6)10/h2-4H,1H3
- InChI Key： ISBKZHUQXJKCKP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(F)(F)F)=CC=1C(=O)OC
Computed Properties
- Exact Mass: 281.95033g/mol
- Monoisotopic Mass: 281.95033g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
Methyl 2-bromo-5-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155208-5g |
Methyl 2-bromo-5-(trifluoromethyl)benzoate |
1026355-57-6 | 95% | 5g |
$746 | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WS010-200mg |
Methyl 2-bromo-5-(trifluoromethyl)benzoate |
1026355-57-6 | 98% | 200mg |
358.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WS010-1g |
Methyl 2-bromo-5-(trifluoromethyl)benzoate |
1026355-57-6 | 98% | 1g |
1640.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WS010-250mg |
Methyl 2-bromo-5-(trifluoromethyl)benzoate |
1026355-57-6 | 98% | 250mg |
825CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WS010-50mg |
Methyl 2-bromo-5-(trifluoromethyl)benzoate |
1026355-57-6 | 98% | 50mg |
154.0CNY | 2021-07-18 | |
| TRC | M296683-2.5g |
Methyl 2-Bromo-5-(trifluoromethyl)benzoate |
1026355-57-6 | 2.5g |
$ 415.00 | 2022-06-04 | ||
| TRC | M296683-5g |
Methyl 2-Bromo-5-(trifluoromethyl)benzoate |
1026355-57-6 | 5g |
60.00 | 2021-08-03 | ||
| TRC | M296683-25g |
Methyl 2-Bromo-5-(trifluoromethyl)benzoate |
1026355-57-6 | 25g |
75.00 | 2021-08-03 | ||
| Alichem | A015008133-250mg |
Methyl 2-bromo-5-(trifluoromethyl)benzoate |
1026355-57-6 | 97% | 250mg |
$489.60 | 2023-09-04 | |
| Alichem | A015008133-500mg |
Methyl 2-bromo-5-(trifluoromethyl)benzoate |
1026355-57-6 | 97% | 500mg |
$806.85 | 2023-09-04 |
Methyl 2-bromo-5-(trifluoromethyl)benzoate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
1026355-57-6 (Methyl 2-bromo-5-(trifluoromethyl)benzoate) Related Products
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- 1214334-90-3(Methyl 2-bromo-4-(trifluoromethyl)benzoate)
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